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Compound of Interest

Compound Name: 2-Chloro-4-hydroxybenzaldehyde

CAS No.: 94650-94-9

Cat. No.: B1630457 Get Quote

CAS Number: 56962-11-9 Synonyms: 3-Chloro-4-formylphenol; 2-Chloro-4-hydroxybenzene-1-

carbaldehyde Molecular Formula: C₇H₅ClO₂ Molecular Weight: 156.57 g/mol [1][2][3]

Executive Summary & Chemical Identity
2-Chloro-4-hydroxybenzaldehyde is a functionalized aromatic aldehyde serving as a critical

intermediate in the synthesis of Schiff bases, thiosemicarbazones, and rhenium(I) complexes

for pharmaceutical applications.[3] Its structure features a phenolic hydroxyl group para to the

aldehyde and a chlorine atom at the ortho position.[3]

This structural combination dictates its specific handling requirements: the aldehyde moiety

renders it air-sensitive (susceptible to auto-oxidation to the corresponding benzoic acid), while

the phenolic group increases its acidity and sensitivity to basic conditions.[3] Proper handling

requires a strictly controlled environment to maintain purity and ensure operator safety.[3]

Physical & Chemical Properties Matrix
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Property Value Technical Implication

Physical State Solid (Crystalline powder)
Dust generation is a primary

exposure vector.[3]

Color Off-white to light yellow/orange
Darkening indicates

oxidation/decomposition.[3]

Melting Point 145–148 °C

Stable solid at RT, but avoid

high-shear milling without

cooling.[3]

Solubility
Soluble in Methanol, Ethanol;

Slightly soluble in water

Use organic solvents for spill

cleanup; water rinse is

secondary.[3]

Reactivity Air & Light Sensitive
Must store under inert gas

(Argon/Nitrogen).

Hazard Identification & Risk Assessment
Based on GHS (Globally Harmonized System) standards, this compound is classified as an

Irritant.[3] However, its specific substitution pattern introduces risks often overlooked in generic

safety data.[3]

GHS Classification (CAS 56962-11-9)[3][4]
Skin Corrosion/Irritation: Category 2 (H315)[3]

Serious Eye Damage/Eye Irritation: Category 2A (H319)[3]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)

(H335)[2][3][4]

Acute Toxicity (Oral): Category 5 (May be harmful if swallowed) (H303)[3]

Mechanism of Toxicity[4]
Respiratory: As a fine crystalline powder, inhalation poses the highest risk.[3] The aldehyde

group can react with mucosal proteins, causing immediate irritation and potential
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sensitization.[3]

Ocular/Dermal: The acidity of the phenolic proton (enhanced by the electron-withdrawing

chlorine) makes this compound more irritating to moist membranes than unsubstituted

benzaldehyde.[3] Upon contact with moisture (sweat/tears), it can lower local pH,

exacerbating irritation.[3]

Technical Handling Protocols
Expertise Note: The primary cause of assay failure with this reagent is auto-oxidation due to

improper storage or handling in air.[3] The following protocols are designed to prevent

degradation while protecting the operator.

A. Engineering Controls[3][4]
Primary Barrier: All open handling (weighing, transfer) must be performed inside a certified

Chemical Fume Hood.[3]

Airflow: Maintain face velocity > 0.5 m/s.

Static Control: Use anti-static weighing boats. The powder can be electrostatic; static

discharge could theoretically ignite dust clouds, though the risk is moderate.[3]

B. Personal Protective Equipment (PPE) Rationale[2][4]
[6]

Hand Protection:

Recommendation:Nitrile Rubber (0.11 mm minimum thickness).[3]

Rationale: Standard latex is permeable to many aromatic aldehydes.[3] Nitrile provides

sufficient splash protection.[3] For prolonged immersion or solution handling, double-

gloving or thicker nitrile (0.4 mm) is required.[3]

Respiratory Protection:

If fume hood containment is breached or during spill cleanup, use a P2 or N95 particulate

respirator.[3] For large spills, a full-face respirator with an ABEK-P3 filter (Organic vapor +
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Acid gas + Particulate) is recommended due to potential HCl evolution during

fire/decomposition.[3]

Eye Protection: Chemical safety goggles (ANSI Z87.[3]1) are mandatory.[3][5] Face shields

should be used during large-scale synthesis.[3]

C. Operational Workflow (Visualized)
The following diagram outlines the decision logic for safe handling to preserve chemical

integrity and operator safety.
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Reagent Retrieval
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Figure 1: Operational workflow for handling air-sensitive 2-Chloro-4-hydroxybenzaldehyde to

prevent auto-oxidation and exposure.

Storage & Stability
Critical Requirement: This compound is Air and Light Sensitive.[3]
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Atmosphere: Store under Inert Gas (Argon or Nitrogen).[3] The container should be flushed

with inert gas after every use.[3]

Temperature: Store at Room Temperature (below 25°C) or refrigerated (2-8°C) for long-term

stability. TCI recommends <15°C (Cool/Dark).[3]

Container: Amber glass bottles with Teflon-lined caps. Avoid metal containers which may

catalyze decomposition.[3]

Incompatibilities:

Strong Oxidizing Agents: Will convert aldehyde to carboxylic acid violently.[3]

Strong Bases: Will deprotonate the phenol, forming a salt that may be hygroscopic or

more reactive.[3]

Reducing Agents: Will reduce aldehyde to alcohol.[3]

Emergency Response & Waste Management
A. First Aid Logic

Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be

administered by trained personnel.[3] Mechanism: Reduces mucosal irritation load.[3]

Eye Contact: Rinse cautiously with water for 15 minutes.[2][3][6] Lift eyelids.[3] Mechanism:

Dilution is critical to prevent corneal damage from the acidic residue.[3]

Skin Contact: Wash with soap and water.[2][3][6] Do not use organic solvents (like ethanol)

on skin, as this may increase transdermal absorption.[3]

B. Fire Fighting
Hazard: Emits toxic fumes under fire conditions, specifically Hydrogen Chloride (HCl),

Carbon Monoxide (CO), and Carbon Dioxide (CO2).[3]

Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]
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Special Gear: Firefighters must wear SCBA (Self-Contained Breathing Apparatus) to protect

against HCl inhalation.[3]

C. Emergency Logic Flow (Visualized)

Exposure Event Identify Type

Inhalation

Skin Contact

Eye Contact

Remove to Fresh Air
Sit Upright

Soap & Water Wash
Remove Contaminated Clothing

Rinse 15+ mins
Lift Eyelids

Seek Medical Attention
(Show SDS/CAS 56962-11-9)

If Irritation Persists
IMMEDIATELY

Click to download full resolution via product page

Figure 2: Triage and response logic for exposure incidents.

D. Disposal[3][4][6][7][8][9]
Classification: Hazardous Organic Waste.[3]

Method: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with

an afterburner and scrubber.[3] Crucial: The scrubber is necessary to neutralize the HCl gas

generated during combustion.[3]

Do NOT: Flush down drains. This compound is harmful to aquatic life (H402).[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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